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Compound of Interest

Compound Name: Hydroxy celecoxib

Cat. No.: B030826 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for handling Hydroxy celecoxib, including personal protective equipment

(PPE), operational plans, and disposal procedures.

Chemical Identifier:

Name: Hydroxy celecoxib

Synonym: 4-[5-[4-(hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl]-

benzenesulfonamide[1]

CAS Number: 170571-00-3[1]

Hazard Identification and Classification
Hydroxy celecoxib is a derivative of Celecoxib and presents several health and environmental

hazards.[2] It is classified as:

Toxic to Reproduction (Category 1B): May damage fertility or the unborn child.[1]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.[1]
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Hazardous to the Aquatic Environment (Chronic, Category 1): Very toxic to aquatic life with

long-lasting effects.[1]

Hazard Statement GHS Classification

H360: May damage fertility or the unborn child. Toxic to Reproduction 1B

H373: May cause damage to organs through

prolonged/repeated exposure.

Specific Target Organ Toxicity — Repeated

Exposure 2

H410: Very toxic to aquatic life with long lasting

effects.
Aquatic Chronic 1

Signal Word: Danger[3][4][5]

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is necessary to create a sufficient barrier against the

potential hazards of Hydroxy celecoxib. The following table summarizes the recommended

PPE for various laboratory operations.[6]
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Exposure Route Required PPE
Specifications & Best
Practices

Dermal (Skin) Contact Chemical-resistant gloves

Nitrile or Viton™ gloves are

recommended. Double-gloving

is advised for handling potent

compounds. Regularly inspect

gloves for tears or punctures

and change them frequently.[6]

Protective clothing

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

should be worn.[6][7]

Inhalation Respiratory Protection

For operations that may

generate dust, a NIOSH/MSHA

or European Standard EN 149

approved respirator is

essential.[6][8] All handling of

powdered Hydroxy celecoxib

should ideally be conducted

within a certified chemical

fume hood.[5][6]

Eye Contact Eye Protection

Chemical safety goggles or

safety glasses with side

shields are mandatory to

protect against splashes and

airborne particles.[3][6][9]

Operational and Disposal Plans
Safe Handling Protocol
A systematic workflow is crucial for minimizing risk when handling Hydroxy celecoxib.
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Preparation

Donning PPE

Handling Hydroxy Celecoxib

Post-Handling

Review Safety Data Sheet (SDS)

Ensure fume hood is certified
and operational

Verify availability of all
required PPE

Put on protective gown

Don appropriate respirator

Wear safety goggles/glasses

Put on inner and outer gloves

Conduct all manipulations
within the fume hood

Avoid dust generation

Use dedicated equipment

Decontaminate work surfaces

Segregate waste for proper disposal

Doff PPE in correct order

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Hydroxy Celecoxib.
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Spill Response Protocol
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.

Don PPE: Before attempting any cleanup, don the full recommended PPE, including

respiratory protection.[6]

Contain and Clean:

For powdered spills, gently cover with an absorbent material to prevent dust from

becoming airborne.[6]

Carefully scoop or vacuum the material using a HEPA-filtered vacuum cleaner.[7]

Place the collected material into a clearly labeled hazardous waste container.[3]

Decontaminate the spill area with an appropriate solvent.

Do Not Use Water: Do not flush spilled material into the sewer system.[7]

Disposal Plan
Proper disposal of Hydroxy celecoxib and its contaminated waste is critical due to its high

toxicity to aquatic life.[1]

Waste Segregation: All waste materials, including unused product, contaminated PPE, and

cleaning materials, must be collected in a designated, sealed, and properly labeled

hazardous waste container.[3]

Regulatory Compliance: Disposal must be carried out in accordance with all local, state, and

federal regulations.[1] Do not dispose of with household garbage or allow the product to

reach the sewage system.[1]
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Professional Disposal: Excess and expired materials should be offered to a licensed

hazardous material disposal company.

Hydroxy Celecoxib Waste
(Unused product, contaminated PPE,

cleaning materials)

Collect in a designated,
sealed, and labeled

hazardous waste container

Store in a secure area
away from incompatible materials

Contact licensed hazardous
waste disposal company

Arrange for pickup and
transport by authorized personnel

Dispose of in accordance
with official regulations

Click to download full resolution via product page

Disposal Workflow for Hydroxy Celecoxib Waste.

This guide provides a framework for the safe handling and disposal of Hydroxy celecoxib.

Always refer to the specific Safety Data Sheet (SDS) for the most detailed and up-to-date

information and consult with your institution's Environmental Health and Safety (EHS)

department for specific procedural requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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